(E)-2-Amino-3,4,5-trihydroxy-2-(hydroxymethyl)-14-oxoicos-6-enoic acid
(E)-2-Amino-3,4,5-trihydroxy-2-(hydroxymethyl)-14-oxoicos-6-enoic acid
Brand Name:
Vulcanchem
CAS No.:
145401-47-4
VCID:
VC0133380
InChI:
InChI=1S/C21H39NO7/c1-2-3-4-9-12-16(24)13-10-7-5-6-8-11-14-17(25)18(26)19(27)21(22,15-23)20(28)29/h11,14,17-19,23,25-27H,2-10,12-13,15,22H2,1H3,(H,28,29)/b14-11+
SMILES:
CCCCCCC(=O)CCCCCCC=CC(C(C(C(CO)(C(=O)O)N)O)O)O
Molecular Formula:
C21H39NO7
Molecular Weight:
417.5 g/mol
(E)-2-Amino-3,4,5-trihydroxy-2-(hydroxymethyl)-14-oxoicos-6-enoic acid
CAS No.: 145401-47-4
Main Products
VCID: VC0133380
Molecular Formula: C21H39NO7
Molecular Weight: 417.5 g/mol
CAS No. | 145401-47-4 |
---|---|
Product Name | (E)-2-Amino-3,4,5-trihydroxy-2-(hydroxymethyl)-14-oxoicos-6-enoic acid |
Molecular Formula | C21H39NO7 |
Molecular Weight | 417.5 g/mol |
IUPAC Name | (E)-2-amino-3,4,5-trihydroxy-2-(hydroxymethyl)-14-oxoicos-6-enoic acid |
Standard InChI | InChI=1S/C21H39NO7/c1-2-3-4-9-12-16(24)13-10-7-5-6-8-11-14-17(25)18(26)19(27)21(22,15-23)20(28)29/h11,14,17-19,23,25-27H,2-10,12-13,15,22H2,1H3,(H,28,29)/b14-11+ |
Standard InChIKey | UKUPHONHODZPDA-SDNWHVSQSA-N |
Isomeric SMILES | CCCCCCC(=O)CCCCCC/C=C/C(C(C(C(CO)(C(=O)O)N)O)O)O |
SMILES | CCCCCCC(=O)CCCCCCC=CC(C(C(C(CO)(C(=O)O)N)O)O)O |
Canonical SMILES | CCCCCCC(=O)CCCCCCC=CC(C(C(C(CO)(C(=O)O)N)O)O)O |
Synonyms | Sphingofungin E |
PubChem Compound | 6439482 |
Last Modified | Nov 11 2021 |
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